Cas no 1784330-66-0 (Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate)

• Product Name: Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate
• CAS No: 1784330-66-0
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• MDL: MFCD27997520
• CID: 4616076
• Update Time: 2025-10-19

Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate
• Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate(WX641066)
• 1H-Azepine-1-carboxylic acid, hexahydro-4-(hydroxymethyl)-4-methyl-, 1,1-dimethy…

• MDL： MFCD27997520
• Inchi： 1S/C13H25NO3/c1-12(2,3)17-11(16)14-8-5-6-13(4,10-15)7-9-14/h15H,5-10H2,1-4H3
• InChI Key： SOZHSJRQGGNDRX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CO)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate

Professional Introduction to Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate (CAS No. 1784330-66-0)

Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate, with the CAS number 1784330-66-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the azepane class, which is characterized by a seven-membered heterocyclic structure containing nitrogen. The presence of both hydroxymethyl and carboxylate functional groups in its molecular framework makes it a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules.

The Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate structure is particularly noteworthy due to its potential applications in drug discovery and development. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability, while the hydroxymethyl and carboxylate groups offer opportunities for further functionalization. These features make it a valuable building block for synthesizing more complex molecules with desired pharmacological properties.

In recent years, there has been growing interest in azepane derivatives as pharmacophores due to their ability to interact with biological targets in a manner that enhances drug efficacy and reduces toxicity. The Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate derivative has been explored in several preclinical studies as a potential scaffold for novel therapeutic agents. Its unique structural features have made it a focus of attention for researchers aiming to develop treatments for various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule drugs that target specific enzymes or receptors involved in disease pathways. The hydroxymethyl group, for instance, can be readily modified through oxidation or reduction reactions to introduce additional functional groups, thereby tailoring the compound's pharmacological profile. Similarly, the carboxylate group can be used to form esters or amides, further expanding its synthetic utility.

Recent advancements in computational chemistry have also highlighted the Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate as a promising candidate for virtual screening and drug design. Molecular modeling studies have demonstrated its ability to bind effectively to various biological targets, suggesting its potential as an lead compound in medicinal chemistry campaigns. These studies have been complemented by experimental efforts, where the compound has been tested for its biological activity in vitro and in vivo.

The pharmaceutical industry has taken note of these findings, and several companies are now exploring derivatives of Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate as part of their drug discovery pipelines. The compound's structural flexibility and well-documented synthetic pathways make it an attractive option for medicinal chemists seeking to develop new therapies. Additionally, its relatively low toxicity profile and favorable pharmacokinetic properties further enhance its appeal as a drug candidate.

Another area where this compound has shown promise is in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving drug delivery and bioavailability. The Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate derivative can be designed as a prodrug by incorporating it into larger molecules that are subsequently cleaved or metabolized to release the active therapeutic agent. This approach has been successfully used in several drug classes, including antibiotics and antivirals.

The synthesis of Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as hydroxylation and esterification. Advances in green chemistry have also led to the development of more sustainable synthetic methods, reducing waste and improving efficiency.

In conclusion, Tert-Butyl 4-(Hydroxymethyl)-4-Methylazepane-1-Carboxylate (CAS No. 1784330-66-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications in drug development. Its unique combination of functional groups makes it a valuable intermediate for synthesizing bioactive molecules, while its favorable pharmacological properties position it as a promising candidate for future therapeutics. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the discovery and development of innovative treatments for human diseases.